Cas no 1384430-28-7 (tert-butyl N-3-(1-methyl-1H-pyrazol-4-yl)prop-2-yn-1-ylcarbamate)

• Product Name: tert-butyl N-3-(1-methyl-1H-pyrazol-4-yl)prop-2-yn-1-ylcarbamate
• CAS No: 1384430-28-7
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• CID: 5575314
• PubChem ID: 71755950
• Update Time: 2025-09-28

tert-butyl N-3-(1-methyl-1H-pyrazol-4-yl)prop-2-yn-1-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[3-(1-methyl-1H-pyrazol-4-yl)prop-2-yn-1-yl]carbamate
• Carbamic acid, N-[3-(1-methyl-1H-pyrazol-4-yl)-2-propyn-1-yl]-, 1,1-dimethylethyl ester
• tert-butyl N-3-(1-methyl-1H-pyrazol-4-yl)prop-2-yn-1-ylcarbamate

• Inchi： 1S/C12H17N3O2/c1-12(2,3)17-11(16)13-7-5-6-10-8-14-15(4)9-10/h8-9H,7H2,1-4H3,(H,13,16)
• InChI Key： FFSHARXAZLGTOF-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC#CC1=CN(C)N=C1

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 385.4±22.0 °C(Predicted)
• pka: 11.05±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on tert-butyl N-3-(1-methyl-1H-pyrazol-4-yl)prop-2-yn-1-ylcarbamate

tert-butyl N-3-(1-methyl-1H-pyrazol-4-yl)prop-2-yn-1-ylcarbamate: A Comprehensive Overview

tert-butyl N-3-(1-methyl-1H-pyrazol-4-yl)prop-2-yn-1-ylcarbamate (CAS No. 1384430-28-7) is a highly specialized organic compound with significant applications in the field of chemistry and materials science. This compound, often referred to as tert-butyl propargyl carbamate, is a derivative of carbamic acid and has gained attention due to its unique chemical properties and potential uses in various industries. The compound's structure, which includes a tert-butyl group, a propargyl group, and a pyrazole ring, makes it a versatile molecule with promising applications in drug discovery, polymer chemistry, and advanced materials development.

The synthesis of tert-butyl N-3-(1-methyl-1H-pyrazol-4-yl)propargyl carbamate involves a series of carefully controlled reactions, including nucleophilic substitution and condensation processes. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent studies have focused on improving the reaction conditions, such as temperature, solvent selection, and catalysts, to enhance the overall efficiency of the synthesis process. These advancements have not only made the production of this compound more feasible but also opened up new possibilities for its application in diverse fields.

One of the most notable features of this compound is its ability to act as a versatile building block in organic synthesis. The presence of the propargyl group allows for easy functionalization through click chemistry reactions, such as the copper-catalyzed azide–alkyne cycloaddition (CuAAC). This property has made it an invaluable tool in the construction of complex molecules, including pharmaceutical agents and advanced materials. For instance, researchers have utilized this compound to synthesize bioactive molecules with potential anti-cancer and anti-inflammatory properties.

In addition to its role in organic synthesis, tert-butyl N-propargyl carbamate has shown promise in polymer chemistry. The compound's ability to undergo polymerization under specific conditions has led to the development of novel polymeric materials with unique mechanical and thermal properties. These materials have potential applications in aerospace, electronics, and biomedical devices. Recent studies have focused on optimizing the polymerization process to achieve higher molecular weights and better control over the polymer's properties.

The incorporation of the pyrazole ring into the structure of this compound adds another layer of functionality. Pyrazole derivatives are known for their stability and reactivity under various chemical conditions, making them ideal for use in catalysis and sensor applications. Researchers have explored the use of this compound as a precursor for pyrazole-based catalysts, which exhibit high activity and selectivity in various catalytic reactions. These catalysts have potential applications in industries such as petrochemicals, pharmaceuticals, and fine chemicals.

Another area where this compound has shown significant potential is in drug delivery systems. The unique combination of functional groups in tert-butyl N-propargyl carbamate allows for the development of drug carriers with controlled release properties. Recent studies have demonstrated that this compound can be used to synthesize biocompatible polymers that can encapsulate drugs and release them at a controlled rate. This application has attracted considerable interest from researchers working on targeted drug delivery systems for cancer therapy.

The growing interest in green chemistry has also led to investigations into the environmental impact of synthesizing and using tert-butyl N-propargyl carbamate. Researchers have explored ways to minimize waste generation during its production by adopting atom-efficient reaction pathways. Additionally, studies have been conducted to assess the biodegradability of this compound and its derivatives under various environmental conditions. These efforts aim to ensure that the use of this compound aligns with sustainable development goals.

In conclusion, tert-butyl N-propargyl carbamate (CAS No. 1384430-28-7) is a multifaceted organic compound with a wide range of applications across different fields. Its unique chemical structure, combined with recent advancements in synthesis techniques and functionalization methods, positions it as a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, it is expected to play an increasingly important role in driving innovation across various sectors.